Cas no 1798618-03-7 (N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1798618-03-7
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5408992
• Update Time: 2025-06-09

N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-butoxyphenyl)methyl]-2H-triazole-4-carboxamide
• N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C14H18N4O2/c1-2-3-8-20-12-6-4-11(5-7-12)9-15-14(19)13-10-16-18-17-13/h4-7,10H,2-3,8-9H2,1H3,(H,15,19)(H,16,17,18)
• InChI Key： GTWVHNQNZUDLIE-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2=CC=C(OCCCC)C=C2)=O)=NN1

Additional information on N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1798618-03-7): An Overview of a Promising Compound in Medicinal Chemistry

N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1798618-03-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the butoxyphenyl group and the triazole ring system in its structure contributes to its enhanced bioavailability and pharmacological efficacy.

The synthesis of N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by functionalization of the phenyl and butoxy groups. This synthetic route is highly versatile and can be adapted to produce a wide range of analogs with varying substituents, allowing for fine-tuning of the compound's properties to meet specific therapeutic needs.

Recent studies have highlighted the potential of N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of fungal infections. The triazole moiety is a well-known pharmacophore for antifungal agents, and the addition of the butoxyphenyl group enhances its activity against a range of pathogenic fungi. In vitro studies have shown that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common causative agents of fungal infections in humans.

Beyond its antifungal properties, N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms associated with these conditions.

Another area where N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide has shown potential is in cancer therapy. The triazole ring system is known to exhibit cytotoxic effects on various cancer cell lines. Research has indicated that this compound can induce apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. Additionally, it has been shown to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

The pharmacokinetic properties of N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide have also been extensively studied. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable tissue distribution. These properties make it an attractive candidate for further development as an oral therapeutic agent. However, like many small molecules, it may face challenges related to metabolic stability and potential drug-drug interactions. Ongoing research is focused on optimizing these aspects to enhance its therapeutic index.

In terms of safety and toxicity profiles, preliminary studies suggest that N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials. These evaluations will include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

The future prospects for N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide are promising. Ongoing research aims to explore its potential in combination therapy with existing drugs to enhance efficacy and reduce side effects. Additionally, efforts are underway to develop novel delivery systems such as nanoparticles and liposomes to improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, N-[(4-butoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1798618-03-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent in various disease areas. Continued research will undoubtedly uncover new insights into its mechanisms of action and optimize its use in clinical settings.